Diodonmorpholide
Description
Diodonmorpholide (hypothetical structure inferred from nomenclature) is a morpholine-derived compound characterized by iodine substitutions and an amide backbone. While direct data on this compound is absent in the provided evidence, its name suggests structural similarities to morpholide-class compounds like Azodicarboxylic Dimorpholide (CAS 10465-82-4), a well-documented azo-linked bis-morpholide . Morpholides are typically utilized in polymer chemistry, pharmaceuticals, and as intermediates in organic synthesis due to their stability and reactivity.
Properties
CAS No. |
3737-08-4 |
|---|---|
Molecular Formula |
C11H14I2N2O4 |
Molecular Weight |
492.05 g/mol |
IUPAC Name |
2-(3,5-diiodo-4-oxopyridin-1-yl)acetic acid;morpholine |
InChI |
InChI=1S/C7H5I2NO3.C4H9NO/c8-4-1-10(3-6(11)12)2-5(9)7(4)13;1-3-6-4-2-5-1/h1-2H,3H2,(H,11,12);5H,1-4H2 |
InChI Key |
QZHOAUHNSVEAHK-UHFFFAOYSA-N |
SMILES |
C1COCCN1.C1=C(C(=O)C(=CN1CC(=O)O)I)I |
Canonical SMILES |
C1COCCN1.C1=C(C(=O)C(=CN1CC(=O)O)I)I |
Other CAS No. |
3737-08-4 |
Synonyms |
diodonemorpholine diodonmorpholide Joduron |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Azodicarboxylic Dimorpholide has established applications in material science, with documented synthesis protocols and safety profiles .
- This compound remains uncharacterized in the provided literature, highlighting a critical research gap. Future studies should prioritize synthesizing and testing its stability, reactivity, and biological activity.
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